Cas no 2138420-00-3 (1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene)
1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene
- 2138420-00-3
- EN300-1133089
- 1-[(1-bromo-2-methylpropan-2-yl)oxy]-1,2,3,4-tetrahydronaphthalene
-
- Inchi: 1S/C14H19BrO/c1-14(2,10-15)16-13-9-5-7-11-6-3-4-8-12(11)13/h3-4,6,8,13H,5,7,9-10H2,1-2H3
- InChI Key: HDZKTMVOJSFLDM-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)OC1C2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 282.06193g/mol
- Monoisotopic Mass: 282.06193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2Ų
1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1133089-1.0g |
1-[(1-bromo-2-methylpropan-2-yl)oxy]-1,2,3,4-tetrahydronaphthalene |
2138420-00-3 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1133089-1g |
1-[(1-bromo-2-methylpropan-2-yl)oxy]-1,2,3,4-tetrahydronaphthalene |
2138420-00-3 | 95% | 1g |
$0.0 | 2023-10-26 |
1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene
Research Brief on 1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene (CAS: 2138420-00-3)
1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene (CAS: 2138420-00-3) is a synthetic intermediate of growing interest in the pharmaceutical and chemical biology fields due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of complex molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic routes, and biological relevance.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a precursor in the synthesis of novel tetrahydronaphthalene derivatives with potential dopamine receptor modulatory activity. The research team employed a multi-step synthetic pathway, where 1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene served as a key intermediate for introducing sterically hindered ether functionalities. The study reported a 72% yield for the brominated intermediate, with NMR and mass spectrometry confirming its structural integrity.
In parallel, computational chemistry approaches have been applied to predict the compound's reactivity and potential metabolic pathways. Molecular docking simulations suggest that derivatives of this scaffold may exhibit favorable binding to certain cytochrome P450 enzymes, making it a candidate for further investigation in prodrug development. These findings were presented at the 2024 American Chemical Society National Meeting, with particular emphasis on the compound's stability under physiological conditions.
From a safety and handling perspective, recent material safety data sheets (MSDS) updates indicate that 2138420-00-3 requires careful handling due to its alkyl bromide moiety, which may pose alkylation risks. Proper personal protective equipment (PPE) including nitrile gloves and chemical splash goggles are recommended when working with this compound in laboratory settings. Stability studies show that the material remains stable for at least 12 months when stored under inert atmosphere at -20°C.
Looking forward, patent applications filed in early 2024 suggest growing commercial interest in this compound, particularly for use in asymmetric synthesis methodologies. One application describes its use in a chiral auxiliary approach for constructing quaternary carbon centers, demonstrating the molecule's versatility in complex organic synthesis. Industry analysts project increased demand for 1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene as these synthetic applications move toward scale-up.
In conclusion, 2138420-00-3 represents an important synthetic intermediate with multiple potential applications in medicinal chemistry. Ongoing research continues to uncover new utilities for this scaffold, particularly in CNS drug development and enzyme inhibitor design. Future studies will likely focus on optimizing its synthetic accessibility and exploring structure-activity relationships of its derivatives.
2138420-00-3 (1-(1-bromo-2-methylpropan-2-yl)oxy-1,2,3,4-tetrahydronaphthalene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)